Cas no 5662-72-6 (1-{[2-(4-ethylphenyl)-2-oxoethyl]sulfanyl}-4-(4-methylbenzyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one)

• Product Name: 1-{[2-(4-ethylphenyl)-2-oxoethyl]sulfanyl}-4-(4-methylbenzyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one
• CAS No: 5662-72-6
• MF: C₂₇H₂₄N₄O₂S
• MW: 468.570064544678
• CID: 1602685
• PubChem ID: 5211855
• Update Time: 2025-04-21

1-{[2-(4-ethylphenyl)-2-oxoethyl]sulfanyl}-4-(4-methylbenzyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 1-{[2-(4-ethylphenyl)-2-oxoethyl]sulfanyl}-4-(4-methylbenzyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one
• 1-[2-(4-ethylphenyl)-2-oxoethyl]sulfanyl-4-[(4-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• DTXSID40410306
• AC1NPXPU
• 5662-72-6

• Inchi： 1S/C27H24N4O2S/c1-3-19-12-14-21(15-13-19)24(32)17-34-27-29-28-26-30(16-20-10-8-18(2)9-11-20)25(33)22-6-4-5-7-23(22)31(26)27/h4-15H,3,16-17H2,1-2H3
• InChI Key： YSPKMNGFFCLMOT-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(=CC=1)CC)=O)C1=NN=C2N1C1C=CC=CC=1C(N2CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 468.16222
• Monoisotopic Mass: 468.161997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: 5.4

Experimental Properties

• Density: 1.29
• Boiling Point: 740.2°C at 760 mmHg
• Flash Point: 401.5°C
• Refractive Index: 1.682
• PSA: 68.09